Cas no 2172446-88-5 (2-(difluoromethyl)-6-fluoro-1,3-benzothiazol-4-amine)

• Product Name: 2-(difluoromethyl)-6-fluoro-1,3-benzothiazol-4-amine
• CAS No: 2172446-88-5
• MF: C₈H₅F₃N₂S
• MW: 218.198910474777
• CID: 5995890
• PubChem ID: 165720439
• Update Time: 2025-11-07

2-(difluoromethyl)-6-fluoro-1,3-benzothiazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-(difluoromethyl)-6-fluoro-1,3-benzothiazol-4-amine
• 2172446-88-5
• EN300-1613524

• Inchi： 1S/C8H5F3N2S/c9-3-1-4(12)6-5(2-3)14-8(13-6)7(10)11/h1-2,7H,12H2
• InChI Key： QHSJMYVPAKWHIC-UHFFFAOYSA-N
• SMILES： S1C(C(F)F)=NC2C(=CC(=CC1=2)F)N

Computed Properties

• Exact Mass: 218.01255383g/mol
• Monoisotopic Mass: 218.01255383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 67.2Ų

Additional information on 2-(difluoromethyl)-6-fluoro-1,3-benzothiazol-4-amine

Introduction to 2-(difluoromethyl)-6-fluoro-1,3-benzothiazol-4-amine (CAS No: 2172446-88-5)

The compound 2-(difluoromethyl)-6-fluoro-1,3-benzothiazol-4-amine, with CAS number 2172446-88-5, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of benzothiazoles, which are known for their versatile applications in drug discovery and advanced materials. The presence of fluorine atoms in its structure contributes to its unique electronic properties and bioactivity, making it a valuable molecule for research and development.

Recent studies have highlighted the potential of 2-(difluoromethyl)-6-fluoro-1,3-benzothiazol-4-amine as a promising candidate in the development of novel pharmaceutical agents. Its structure, featuring a benzothiazole ring system with strategically placed fluorine substituents, provides a platform for exploring various biological activities. Researchers have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties, which could be harnessed for therapeutic applications.

The synthesis of 2-(difluoromethyl)-6-fluoro-1,3-benzothiazol-4-amine involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the benzothiazole core through cyclization reactions and subsequent fluorination to introduce the difluoromethyl and fluoro substituents. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the production process, making it more efficient and scalable.

In terms of applications, this compound has shown potential in the field of optoelectronics due to its unique electronic properties. Studies have indicated that it can serve as an effective material for organic light-emitting diodes (OLEDs) and other related devices. Its ability to emit light under specific conditions makes it a candidate for next-generation display technologies.

Furthermore, 2-(difluoromethyl)-6-fluoro-1,3-benzothiazol-4-amine has been explored for its role in catalysis. The presence of nitrogen atoms in its structure allows it to act as a Lewis base, facilitating various chemical transformations. Recent research has focused on its application as a catalyst in asymmetric synthesis, where it has demonstrated high enantioselectivity in certain reactions.

The environmental impact of this compound is another area of interest. While it is not classified as a hazardous substance under current regulations, its degradation pathways and bioaccumulation potential are being investigated to ensure sustainable use. Preliminary studies suggest that it undergoes rapid biodegradation under aerobic conditions, reducing its environmental footprint.

In conclusion, 2-(difluoromethyl)-6-fluoro-1,3-benzothiazol-4-amine (CAS No: 2172446-88-) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure and functional groups make it an attractive target for further research and development. As new findings emerge from ongoing studies, this compound is expected to play an increasingly important role in advancing both medicinal chemistry and materials science.